Cas no 113187-89-6 (benzoic acid,[2-(bromomethyl)phenyl]methanol)
113187-89-6 structure
Product Name:benzoic acid,[2-(bromomethyl)phenyl]methanol
CAS No:113187-89-6
MF:C15H15BrO3
MW:323.181803941727
CID:2610146
PubChem ID:71337027
Update Time:2025-04-21
benzoic acid,[2-(bromomethyl)phenyl]methanol Chemical and Physical Properties
Names and Identifiers
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- benzoic acid,[2-(bromomethyl)phenyl]methanol
- Benzoic acid--[2-(bromomethyl)phenyl]methanol (1/1)
- DTXSID20764778
- 113187-89-6
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- Inchi: 1S/C8H9BrO.C7H6O2/c9-5-7-3-1-2-4-8(7)6-10;8-7(9)6-4-2-1-3-5-6/h1-4,10H,5-6H2;1-5H,(H,8,9)
- InChI Key: CCZZGZUPUXHEPI-UHFFFAOYSA-N
- SMILES: BrCC1C=CC=CC=1CO.OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 322.02046Da
- Monoisotopic Mass: 322.02046Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
benzoic acid,[2-(bromomethyl)phenyl]methanol Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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